molecular formula C22H23BrFN5O2 B15615141 JGK-068S CAS No. 2490431-16-6

JGK-068S

Cat. No.: B15615141
CAS No.: 2490431-16-6
M. Wt: 488.4 g/mol
InChI Key: PHQOQKGDQRKQNK-AWEZNQCLSA-N
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Description

EGFR Inhibitor ERAS-801 is an orally bioavailable, central nervous system (CNS) penetrating inhibitor of epidermal growth factor receptor (EGFR;  ErbB1;  HER1) amplifications driven by both oncogenic EGFR variants and wildtype EGFR, with potential antineoplastic activity. Upon oral administration, EGFR inhibitor ERAS-801 selectively targets, binds to and inhibits the activity of EGFR. This prevents EGFR-mediated signaling. This may induce cell death and inhibit tumor growth in EGFR-overexpressing tumor cells. EGFR, a receptor tyrosine kinase mutated and overexpressed in many tumors, plays a key role in tumor cell proliferation and tumor vascularization. ERAS-801 is able to penetrate the blood-brain-barrier (BBB) and may therefore exert its activity against EGFR-driven CNS primary tumors and CNS metastases.

Properties

CAS No.

2490431-16-6

Molecular Formula

C22H23BrFN5O2

Molecular Weight

488.4 g/mol

IUPAC Name

(7S)-N-(3-bromo-2-fluorophenyl)-7-[(4-methylpiperazin-1-yl)methyl]-7,8-dihydro-[1,4]dioxino[2,3-g]quinazolin-4-amine

InChI

InChI=1S/C22H23BrFN5O2/c1-28-5-7-29(8-6-28)11-14-12-30-19-10-18-15(9-20(19)31-14)22(26-13-25-18)27-17-4-2-3-16(23)21(17)24/h2-4,9-10,13-14H,5-8,11-12H2,1H3,(H,25,26,27)/t14-/m0/s1

InChI Key

PHQOQKGDQRKQNK-AWEZNQCLSA-N

Origin of Product

United States

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